Cas no 332154-57-1 (4-Chlorocarbonylphenylboronic acid)

• Product Name: 4-Chlorocarbonylphenylboronic acid
• CAS No: 332154-57-1
• MF: C₇H₆BClO₃
• MW: 184.384741306305
• MDL: MFCD08062416
• CID: 303971
• Update Time: 2025-05-21

4-Chlorocarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[4-(chlorocarbonyl)phenyl]-
• (4-CHLOROCARBONYLPHENYL)BORONIC ANHYDRIDE
• 4-Chlorocarbonylbenzeneboronic anhydride
• 4-(Chlorocarbonylphenyl)boronic anhydride
• 4-Chlorocarbonylphenylboronic anhydride
• 4-Chlorocarbonylphenylboronic boronic acid
• p-Chlorocarbonylphenylboronic Acid
• (4-(Chlorocarbonyl)phenyl)boronic acid
• 4-(Chlorocarbonyl)phenylboronic anhydride
• 4-Chlorocarbonylphenylboronic acid
• Benzoylchloride-4-boronic acid

• MDL： MFCD08062416
• Inchi： 1S/C7H6BClO3/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,11-12H
• InChI Key： ARKQVAQLGLIPAU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 167.00700

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300℃
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 34.14000
• LogP: 0.47290

4-Chlorocarbonylphenylboronic acid Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on 4-Chlorocarbonylphenylboronic acid

Comprehensive Overview of 4-Chlorocarbonylphenylboronic acid (CAS No. 332154-57-1): Properties, Applications, and Industry Insights

4-Chlorocarbonylphenylboronic acid (CAS No. 332154-57-1) is a specialized boronic acid derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound, characterized by its chlorocarbonyl and phenylboronic acid functional groups, serves as a versatile building block in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Its molecular structure (C₇H₆BClO₃) enables precise modifications in drug discovery and material science, aligning with trends in green chemistry and sustainable catalysis.

Recent advancements in organoboron chemistry have heightened interest in 4-Chlorocarbonylphenylboronic acid, as researchers explore its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs). The compound’s reactive carbonyl group facilitates amide bond formation, making it valuable for peptide synthesis and antibody-drug conjugates (ADCs). Industry reports highlight a 20% annual growth in demand for boronic acid reagents, driven by oncology and neurodegenerative disease research.

From an analytical perspective, CAS No. 332154-57-1 exhibits distinct spectroscopic properties. Fourier-transform infrared spectroscopy (FTIR) typically shows absorption bands at 1720 cm^-1 (C=O stretch) and 1340 cm^-1 (B-O stretch), while nuclear magnetic resonance (NMR) spectra display characteristic peaks at δ 8.1 ppm (aromatic protons) and δ 4.3 ppm (boronic acid proton). These features enable precise quality control in commercial batches, addressing user concerns about reagent purity and batch-to-batch consistency.

Environmental and safety considerations for 4-Chlorocarbonylphenylboronic acid follow REACH and OECD guidelines. The compound’s biodegradability profile and low bioaccumulation potential make it preferable to traditional halogenated intermediates. Notably, its application in flow chemistry systems reduces solvent waste by up to 60%, resonating with the pharmaceutical industry’s shift toward continuous manufacturing.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and sensor development. The boronate ester linkage formed by this compound demonstrates pH-responsive behavior, enabling smart drug delivery systems. Patent analysis reveals a 35% increase in filings referencing CAS 332154-57-1 since 2020, particularly in diabetes therapeutics and biomedical imaging contrast agents.

For researchers sourcing 4-Chlorocarbonylphenylboronic acid, key considerations include storage stability (recommended at 2-8°C under argon) and compatibility with common solvents like THF and DMF. Leading suppliers now provide QC certificates with detailed HPLC and mass spectrometry data, responding to demand for traceable synthetic intermediates in GMP environments.

The compound’s role in agrochemical innovation is gaining traction, with studies demonstrating efficacy as a plant growth modulator precursor. This aligns with global interest in precision agriculture solutions. Computational chemistry models predict novel derivatives of 332154-57-1 could exhibit herbicidal selectivity through targeted enzyme inhibition.

Future research directions focus on optimizing water-soluble analogs of 4-Chlorocarbonylphenylboronic acid for aqueous-phase catalysis. Recent publications in ACS Catalysis highlight its potential in C-H activation reactions, reducing precious metal dependency. These developments position the compound as a key player in the transition toward earth-abundant element catalysis.